Cas no 4111-10-8 (2-hydroxy-2,3-dimethylbutanenitrile)

2-hydroxy-2,3-dimethylbutanenitrile structure
4111-10-8 structure
Product Name:2-hydroxy-2,3-dimethylbutanenitrile
CAS No:4111-10-8
MF:C6H11NO
MW:113.157641649246
CID:1515778
PubChem ID:219601
Update Time:2025-04-21

2-hydroxy-2,3-dimethylbutanenitrile Chemical and Physical Properties

Names and Identifiers

    • 2-hydroxy-2,3-dimethylbutanenitrile
    • butanenitrile, 2-hydroxy-2,3-dimethyl-
    • 2-Hydroxy-2,3-dimethylbutanenitrile; butanenitrile, 2-hydroxy-2,3-dimethyl-
    • Isopropyl methyl ketone cyanohydrin
    • 2-HYDROXY-2,3-DIMETHYLBUTYRONITRILE
    • SCHEMBL1605756
    • NSC1064
    • Butyronitrile, 2-hydroxy-2,3-dimethyl-
    • 3-Methyl-2-butanone cyanohydrin
    • DTXSID60277190
    • 2-hydroxy-2,3-dimethylbutyronitril
    • AKOS009470965
    • 4111-10-8
    • NSC-1064
    • 6BD47FR69Q
    • Inchi: 1S/C6H11NO/c1-5(2)6(3,8)4-7/h5,8H,1-3H3
    • InChI Key: QCKRFEBWZBKGTR-UHFFFAOYSA-N
    • SMILES: OC(C#N)(C)C(C)C

Computed Properties

  • Exact Mass: 113.08413
  • Monoisotopic Mass: 113.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 44Ų

Experimental Properties

  • PSA: 44.02
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